Cas no 1445086-12-3 (PCy3 Pd G3)
PCy3 Pd G3 Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonato(tricyclohexylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II) dichloromethane adduct
- PCy3 Pd G3
- Methanesulfonato(tricyclohexylphosphine)(2'-aMino-1,1'-biphenyl-2-yl)palladiuM(II) dichloroMethane adduct, Min. 98%
- Methanesulfonato(tricyclohexylphosphine)(2'-aMino-1,1'-biphenyl-2-yl)palladium(II)
- Methanesulfonato(tricyclohexylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II) dichloromethane adduct, min. 98% [PCy3 Palladacycle Gen. 3]
- PCY3 PALLADACYCLE GEN. 3
- Methanesulfonato(tricyclohexylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II) dichloromethane adduct,[PCy3 Palladacycle Gen. 3]
- Methanesulfonato(tricyclohexylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II) / PCy3 Pd G3
- Methanesulfonato [(±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene] (2'-amino-1,1'-biphenyl-2-yl)palladium(II)
-
- MDL: MFCD28144562
- Inchi: 1S/C18H33P.C12H10N.CH2Cl2.CH4O3S.Pd/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;2-1-3;1-5(2,3)4;/h16-18H,1-15H2;1-6,8-9H,13H2;1H2;1H3,(H,2,3,4);/q;-1;;;
- InChI Key: DXWSVUBOOZZYRY-UHFFFAOYSA-N
- SMILES: [Pd].ClCCl.S(C)(=O)(=O)O.P(C1CCCCC1)(C1CCCCC1)C1CCCCC1.NC1C=CC=CC=1C1C=CC=C[C-]=1
Computed Properties
- Exact Mass: 734.15826 g/mol
- Monoisotopic Mass: 734.15826 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 41
- Rotatable Bond Count: 4
- Complexity: 653
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.8
- Molecular Weight: 736.1
Experimental Properties
- Melting Point: 219-224 °C (decomposition)
PCy3 Pd G3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600883-1g |
PCy3 Pd G3 |
1445086-12-3 | 98% | 1g |
¥1440.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600883-100mg |
PCy3 Pd G3 |
1445086-12-3 | 98% | 100mg |
¥300.0 | 2023-09-15 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600883-250mg |
PCy3 Pd G3 |
1445086-12-3 | 98% | 250mg |
¥550.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600883-5g |
PCy3 Pd G3 |
1445086-12-3 | 98% | 5g |
¥5760.0 | 2023-09-15 | |
| Chemenu | CM102759-1g |
Methanesulfonato(tricyclohexylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II) dichloromethane adduct |
1445086-12-3 | 98% | 1g |
$288 | 2021-08-06 | |
| Chemenu | CM102759-5g |
Methanesulfonato(tricyclohexylphosphine)(2'-amino-1,1'-biphenyl-2-yl)palladium(II) dichloromethane adduct |
1445086-12-3 | 98% | 5g |
$1152 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0239-1g |
PCy3 Pd G3 |
1445086-12-3 | min.98%[PCy3PalladacycleGen.3] | 1g |
1710.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0239-5g |
PCy3 Pd G3 |
1445086-12-3 | min.98%[PCy3PalladacycleGen.3] | 5g |
6840.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0239-250mg |
PCy3 Pd G3 |
1445086-12-3 | min.98%[PCy3PalladacycleGen.3] | 250mg |
570.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AW941-200mg |
PCy3 Pd G3 |
1445086-12-3 | 98% | 200mg |
378.0CNY | 2021-07-12 |
PCy3 Pd G3 Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on PCy3 Pd G3
Professional Introduction to Compound CAS No. 1445086-12-3 and Product Name: PCy3 Pd G3
The compound with the CAS number 1445086-12-3 and the product name PCy3 Pd G3 represents a significant advancement in the field of organometallic chemistry and catalysis. This compound, featuring a palladium (Pd) core coordinated with a tris(pyridylmethyl)amine (PCy3) ligand and a G3 moiety, has garnered considerable attention due to its unique structural and functional properties. The PCy3 ligand system provides excellent steric and electronic tuning, making it a versatile platform for designing efficient catalysts for various organic transformations.
Recent research has highlighted the remarkable catalytic performance of PCy3 Pd G3 in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. Studies have demonstrated that this compound exhibits superior turnover frequencies and selectivity compared to its homologous complexes. The G3 group, often an alkyl or aryl group, further enhances the stability of the palladium complex while maintaining high catalytic activity. This balance is crucial for industrial applications where long-term reliability and efficiency are paramount.
The mechanistic insights into the catalytic cycle of PCy3 Pd G3 have been extensively explored using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray absorption fine structure (XAFS), and density functional theory (DFT) calculations. These studies have revealed that the PCy3 ligand facilitates efficient oxidative addition and reductive elimination steps, which are key steps in cross-coupling reactions. The presence of the G3 moiety has been shown to stabilize intermediate species, thereby reducing side reactions and improving overall yield.
In addition to its role in cross-coupling reactions, PCy3 Pd G3 has shown promise in other catalytic applications, including hydrogenation and oxidation reactions. Its ability to operate under mild conditions with high turnover numbers makes it an attractive candidate for sustainable chemical processes. For instance, recent studies have reported its use in the hydrogenation of unsaturated hydrocarbons with excellent selectivity and minimal byproduct formation.
The synthesis of PCy3 Pd G3 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The PCy3 ligand is typically synthesized through the reaction of triethylamine with pyridine derivatives, followed by coordination with palladium precursors. The introduction of the G3 group is achieved through subsequent functionalization steps, which can be tailored to achieve desired steric and electronic properties.
One of the most compelling aspects of PCy3 Pd G3 is its potential in pharmaceutical applications. Palladium-based catalysts are widely used in drug synthesis due to their ability to facilitate complex bond-forming reactions under mild conditions. The PCy3 ligand system enhances the selectivity of these reactions, reducing unwanted side products that could compromise drug efficacy. Current research is exploring its use in the synthesis of active pharmaceutical ingredients (APIs), where its catalytic efficiency could lead to significant cost savings and improved production yields.
The environmental impact of using PCy3 Pd G3 as a catalyst has also been a focus of recent studies. Traditional palladium catalysts often require harsh conditions or generate toxic byproducts, which raises concerns about their sustainability. However, PCy3 Pd G3 has been shown to operate under ambient conditions with minimal waste generation, aligning with green chemistry principles. This makes it an attractive alternative for industries seeking to reduce their environmental footprint while maintaining high catalytic performance.
Future directions in the research of PCy3 Pd G3 include exploring its use in flow chemistry systems, where controlled reaction conditions can further enhance catalytic efficiency and scalability. Additionally, efforts are underway to develop new generations of palladium complexes based on modified PCy3 ligands and diverse G3 groups to expand their applications in organic synthesis and beyond.
In conclusion, PCy3 Pd G3 represents a cutting-edge development in organometallic chemistry with broad implications for industrial applications. Its unique combination of steric control, electronic tuning, and environmental sustainability positions it as a powerful tool for chemists working in pharmaceuticals, materials science, and other fields requiring advanced catalytic solutions.
1445086-12-3 (PCy3 Pd G3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)